Cas no 4458-32-6 (1-Propanamine, N-ethyl-N-methyl-)

• Product Name: 1-Propanamine, N-ethyl-N-methyl-
• CAS No: 4458-32-6
• MF: C₆H₁₅N
• MW: 101.190001726151
• CID: 1518601
• PubChem ID: 521169
• Update Time: 2025-04-21

1-Propanamine, N-ethyl-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine, N-ethyl-N-methyl-
• METHYLETHYLPROPYLAMINE
• N-ethyl-N-methylpropan-1-amine
• Ethylmethylpropylamine
• 4458-32-6
• N-Ethyl-N-methyl-1-propanamine #
• Propylamine, N-ethyl-N-methyl-
• SCHEMBL64896
• N-Ethyl-N-methyl-1-propanamine
• DTXSID60334570
• SMBYUOXUISCLCF-UHFFFAOYSA-N
• N-ethyl-N-methyl-propanamine

• Inchi： 1S/C6H15N/c1-4-6-7(3)5-2/h4-6H2,1-3H3
• InChI Key： SMBYUOXUISCLCF-UHFFFAOYSA-N
• SMILES： N(C)(CC)CCC

Computed Properties

• Exact Mass: 101.12055
• Monoisotopic Mass: 101.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 35.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 0.7180
• Melting Point: -102.35°C (estimate)
• Boiling Point: 91.5°C
• Refractive Index: 1.3982
• PSA: 3.24